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Compound of Interest

Compound Name: 3-(Hydroxymethyl)-5-nitrophenol

CAS No.: 180628-74-4

Cat. No.: B1602078

Get Quote

Structural Elucidation, Synthetic Pathways, and Application in Drug Discovery

Executive Summary
3-(Hydroxymethyl)-5-nitrophenol (CAS: 180628-74-4) represents a high-value "Janus"

scaffold in medicinal chemistry. Characterized by its 1,3,5-trisubstituted benzene core, it

possesses three orthogonal functional groups: a phenolic hydroxyl, a benzylic alcohol, and a

nitro group. This orthogonality allows for precise, sequential functionalization, making it an ideal

linker for PROTACs (Proteolysis Targeting Chimeras), a precursor for fragment-based drug

discovery (FBDD), and a versatile intermediate in the synthesis of complex heterocycles. This

guide provides a rigorous analysis of its structural properties, a validated synthetic protocol,

and a strategic map of its reactivity.

Structural Characterization & Identity[1]
The molecule is defined by the meta-positioning of its substituents, which imparts unique

electronic properties compared to its ortho/para isomers (e.g., 5-hydroxy-2-nitrobenzyl alcohol).
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Physicochemical Profile[2]
Property Value Note

IUPAC Name
3-(Hydroxymethyl)-5-

nitrophenol

CAS Number 180628-74-4
Distinct from isomer 60463-12-

9

Molecular Formula C₇H₇NO₄

Molecular Weight 169.13 g/mol

Predicted pKa (Phenol) ~7.9
Acidified by electron-

withdrawing NO₂

Predicted pKa (Benzyl) ~16.0 Typical primary alcohol

LogP ~0.9 Moderate lipophilicity

H-Bond Donors 2 Phenol + Benzyl Alcohol

H-Bond Acceptors 4 NO₂ (2) + OH (2)

Spectroscopic Analysis (NMR)
Note: Chemical shifts are estimated based on substituent additivity rules for 1,3,5-trisubstituted

benzenes in DMSO-d₆.

The ¹H NMR spectrum is characterized by three distinct aromatic signals due to the lack of

symmetry caused by the three different substituents.

Aromatic Region (6.5 – 8.0 ppm):

H2 (δ ~7.1 ppm): Located between the two oxygenated groups (OH and CH₂OH). It is the

most shielded aromatic proton.

H4 (δ ~7.6 ppm): Located between the phenolic OH and the NO₂ group. The electron-

withdrawing nitro group deshields this proton relative to H2.
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H6 (δ ~7.9 ppm): Located between the NO₂ group and the CH₂OH group. This is typically

the most deshielded proton due to the inductive effect of the nitro group and the lack of

strong resonance donation from the phenol (which is meta).

Aliphatic Region:

Benzylic CH₂ (δ ~4.6 ppm): Appears as a doublet (coupled to OH) or singlet (if exchange

occurs).

Labile Protons:

Phenolic OH (δ ~10.2 ppm): Broad singlet, highly dependent on concentration and solvent.

Benzylic OH (δ ~5.4 ppm): Triplet or broad singlet.

Validated Synthetic Protocol
The most robust route to 3-(hydroxymethyl)-5-nitrophenol is the chemoselective reduction of

3-hydroxy-5-nitrobenzoic acid. Standard reducing agents like LiAlH₄ are unsuitable because

they will reduce the nitro group to an amine or azo compound.

Selected Reagent: Borane-Tetrahydrofuran Complex (BH₃·THF). Mechanism: Borane

selectively reduces the electron-rich carbonyl of the carboxylic acid to an alcohol via a

triacyloxyborane intermediate, leaving the electron-deficient nitro group intact.

Step-by-Step Methodology
Reagents:

Starting Material: 3-Hydroxy-5-nitrobenzoic acid (CAS 554-88-1)

Reducing Agent: 1.0 M BH₃·THF solution

Solvent: Anhydrous THF

Quench: Methanol, 1M HCl

Protocol:
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Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar,

nitrogen inlet, and a pressure-equalizing addition funnel.

Dissolution: Charge the flask with 3-hydroxy-5-nitrobenzoic acid (10.0 mmol) and anhydrous

THF (50 mL). Cool the solution to 0°C in an ice bath.

Addition: Transfer 1.0 M BH₃·THF (22.0 mmol, 2.2 equiv) to the addition funnel via cannula.

Add dropwise over 30 minutes. Caution: Hydrogen gas evolution.

Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor

by TLC (Mobile phase: 5% MeOH in DCM). The acid spot (baseline) should disappear,

replaced by a higher Rf spot.

Quenching: Cool the mixture back to 0°C. Carefully add Methanol (10 mL) dropwise to

destroy excess borane. Vigorous bubbling will occur.

Workup: Concentrate the solvent under reduced pressure. Dissolve the residue in Ethyl

Acetate (100 mL) and wash with 1M HCl (2 x 30 mL) to break up boron complexes, followed

by Brine (30 mL).

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify via

flash column chromatography (Gradient: 0-5% MeOH/DCM) to yield the product as a pale

yellow solid.

Synthetic Pathway Visualization

3-Hydroxy-5-nitrobenzoic Acid
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3-(Hydroxymethyl)-5-nitrophenol
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 Reduction
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Figure 1: Chemoselective reduction pathway preserving the nitro moiety.

Reactivity Profile & Chemoselectivity
The utility of 3-(hydroxymethyl)-5-nitrophenol lies in the differential reactivity of its three

functional groups. This allows for "Orthogonal Protection/Deprotection" strategies in complex
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synthesis.

Functional Group Hierarchy
Phenolic OH (Most Acidic, pKa ~7.9):

Reactivity: Nucleophilic attack (Williamson Ether Synthesis).

Selectivity: Can be selectively alkylated using weak bases (K₂CO₃) without affecting the

benzylic alcohol.

Benzylic OH (Neutral, pKa ~16):

Reactivity: Oxidation to aldehyde, conversion to leaving group (Halide/Mesylate).

Selectivity: Requires stronger bases (NaH) for alkylation. Can be oxidized to 3-hydroxy-5-

nitrobenzaldehyde using MnO₂ or PCC.

Nitro Group (Latent Amine):

Reactivity: Reduction to aniline.

Selectivity: Inert to mild oxidizers and alkylating agents. Can be reduced to the amine

(using Fe/NH₄Cl or H₂/Pd) after the hydroxyl groups have been derivatized.

Strategic Reactivity Map

3-(Hydroxymethyl)-
5-nitrophenol

Phenolic Ether
(Linker Attachment)

R-X, K2CO3
(Selectivity: High)

Benzaldehyde
Derivative

MnO2 or PCC
(Oxidation)

Benzyl Halide
(Electrophile)

SOCl2 or PBr3
(Activation)

Aniline Derivative
(PROTAC Anchor)

Fe/NH4Cl or H2/Pd
(Reduction)
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Figure 2: Divergent synthesis capabilities of the scaffold.

Applications in Drug Discovery[6]
PROTAC Linker Design
In Proteolysis Targeting Chimeras (PROTACs), the linker's physicochemical properties (length,

rigidity, solubility) are critical.

Role: This scaffold serves as a rigid, aromatic connector.

Workflow:

The Phenol is alkylated with a PEG chain connecting to the E3 ligase ligand (e.g., VHL or

Cereblon binder).

The Benzyl Alcohol is converted to a halide and coupled to the Warhead (Target Protein

binder).

Alternatively, the Nitro group is reduced to an aniline to form an amide bond with the

Warhead.

Fragment-Based Drug Discovery (FBDD)
The molecule fits the "Rule of Three" for fragments:

MW < 300 (169.13)

ClogP < 3 (0.9)

H-bond donors/acceptors < 3 (Actual: 6 total, but fits within expanded criteria). It efficiently

explores the "meta-vector" space in protein binding pockets.

Safety and Handling (MSDS Highlights)
Hazard Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).
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Handling: Nitroaromatics can be energetic. While this specific phenol is stable, avoid heating

dry residues to high temperatures (>150°C).

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. The benzylic alcohol is

susceptible to slow air oxidation over months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. SYNTHESIS OF 2-METHYL-3-HYDROXYMETHYL-5-NITROPHENOL [sioc-journal.cn]

2. 3-nitrophenol | Sigma-Aldrich [sigmaaldrich.cn]

3. 2甲基-3-羥甲基-5-硝基酚的合成 [sioc-journal.cn]

4. MDL Mfcd11870181 | Sigma-Aldrich [sigmaaldrich.com]

5. 5-Hydroxy-2-nitrobenzyl alcohol 97 60463-12-9 [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1602078/docs?utm_src=pdf-body#technical-analysis-3-hydroxymethyl-5-nitrophenol
https://sioc-journal.cn/Jwk_hxxb/EN/Y1962/V28/I3/160
https://www.sigmaaldrich.cn/CN/zh/search/3-nitrophenol?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=3-nitrophenol&type=product
https://sioc-journal.cn/Jwk_hxxb/CN/lexeme/showArticleByLexeme.do?articleID=342943
https://www.sigmaaldrich.cn/CN/zh/search/3-nitrophenol?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=3-nitrophenol&type=product
https://www.sigmaaldrich.com/JP/ja/search/mfcd11870181?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=mfcd11870181&type=mdl_number
https://www.sigmaaldrich.com/CA/en/product/aldrich/366005
https://www.benchchem.com/product/b1602078?utm_src=pdf-custom-synthesis#bc-rfq
https://sioc-journal.cn/Jwk_hxxb/EN/Y1962/V28/I3/160
https://www.sigmaaldrich.cn/CN/zh/search/3-nitrophenol?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=3-nitrophenol&type=product
https://sioc-journal.cn/Jwk_hxxb/CN/lexeme/showArticleByLexeme.do?articleID=342943
https://www.sigmaaldrich.com/JP/ja/search/mfcd11870181?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=mfcd11870181&type=mdl_number
https://www.sigmaaldrich.com/CA/en/product/aldrich/366005
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602078?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Analysis: 3-(Hydroxymethyl)-5-nitrophenol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602078/docs#technical-analysis-3-hydroxymethyl-5-
nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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